3-(4-Fluoro-3-methylphenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide
• InChI: InChI=1S/C19H27FN2O2/c1-14-12-15(2-4-18(14)20)3-5-19(23)21-16-6-9-22(13-16)17-7-10-24-11-8-17/h2,4,12,16-17H,3,5-11,13H2,1H3,(H,21,23)
• InChI Key: JDDZXTQVQCPSSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NC2CCN(C2)C3CCOCC3)F
• Molecular Formula: C19H27FN2O2
• Molecular Weight: 334.4 g/mol
• CAS No.: 2320383-12-6

Description

3-(4-Fluoro-3-methylphenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is commonly referred to as FMP-NP or FMP-OP, and it is a derivative of the synthetic cannabinoid JWH-018.

Mechanism of Action

FMP-NP acts as a potent agonist of the CB1 receptor, which is primarily found in the central nervous system. The binding of FMP-NP to the CB1 receptor leads to a cascade of signaling events that ultimately result in the modulation of various physiological processes. The exact mechanism of action of FMP-NP is not fully understood, but it is thought to involve the activation of intracellular signaling pathways, including the MAPK/ERK pathway.
Biochemical and Physiological Effects
The binding of FMP-NP to the CB1 receptor has been shown to have various biochemical and physiological effects. One of the primary effects is the modulation of pain perception. FMP-NP has been shown to have analgesic properties and may be useful in the treatment of chronic pain.
Additionally, FMP-NP has been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy. The compound has also been shown to have anxiolytic properties, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMP-NP in lab experiments is its potency and selectivity for the CB1 receptor. The compound has a high affinity for the receptor and can be used to study its function and signaling pathways.
However, one of the limitations of using FMP-NP in lab experiments is its potential toxicity. The compound has been shown to have cytotoxic effects on certain cell types, and caution should be exercised when handling and using the compound.

Future Directions

There are several future directions for research on FMP-NP. One area of research is the development of more potent and selective derivatives of the compound. Additionally, further studies are needed to fully understand the mechanism of action of FMP-NP and its potential applications in various fields, including the treatment of chronic pain and epilepsy.
Another area of research is the potential use of FMP-NP as a tool for studying the endocannabinoid system. The compound can be used to study the function and signaling pathways of the CB1 receptor, as well as the role of the endocannabinoid system in various physiological processes.
Conclusion
In conclusion, FMP-NP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been shown to have analgesic, anticonvulsant, and anxiolytic properties and may be useful in the treatment of chronic pain and epilepsy. Additionally, FMP-NP can be used as a tool for studying the endocannabinoid system and the function of the CB1 receptor. Further research is needed to fully understand the mechanism of action of FMP-NP and its potential applications in various fields.

Synthesis Methods

The synthesis of FMP-NP involves the reaction of JWH-018 with oxan-4-ylpyrrolidine and 3-(4-fluoro-3-methylphenyl)propanoyl chloride. The reaction is carried out in the presence of a catalyst, typically triethylamine, and an organic solvent, such as dichloromethane. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

FMP-NP has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research is its use as a tool for studying the endocannabinoid system. The endocannabinoid system is a complex network of receptors and neurotransmitters that play a crucial role in regulating various physiological processes, including pain, appetite, and mood. FMP-NP has been shown to bind to the CB1 receptor, a key component of the endocannabinoid system, and can be used to study the receptor's function and signaling pathways.
Another area of research is the potential use of FMP-NP as a therapeutic agent. The compound has been shown to have analgesic properties and may be useful in the treatment of chronic pain. Additionally, FMP-NP has been shown to have anticonvulsant properties and may be useful in the treatment of epilepsy.